N-(4-(N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[4-[(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C22H25N3O5S/c1-5-12-25-19-13-17(8-11-20(19)30-14-22(3,4)21(25)27)24-31(28,29)18-9-6-16(7-10-18)23-15(2)26/h5-11,13,24H,1,12,14H2,2-4H3,(H,23,26)
• InChI Key: KEYDMVFUOJHBCL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC=C)(C)C
• Molecular Formula: C22H25N3O5S
• Molecular Weight: 443.5 g/mol

Description

N-(4-(N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H25N3O5S and its molecular weight is 443.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Computational Analysis : A series of benzimidazole-tethered oxazepine heterocyclic hybrids, including similar structures to the compound , were synthesized and analyzed using Density Functional Theory (DFT) and X-ray diffraction methods. These studies contribute to understanding the molecular structure, electron distribution, and potential applications in nonlinear optics (NLO) (Almansour et al., 2016).

Biological Activities and Applications

• Antimicrobial Activity : Research on thiazolidin-4-one derivatives, with structural similarities to the target compound, has indicated potential antimicrobial properties. These compounds were tested against various bacteria and fungi, showing effectiveness in inhibiting microbial growth (Baviskar et al., 2013).

• Enzyme Inhibition : Compounds with a similar structure have been studied for their ability to inhibit enzymes like α-glucosidase and acetylcholinesterase. These enzyme inhibitory activities suggest potential applications in treating diseases like diabetes and Alzheimer’s (Abbasi et al., 2019).

• Anticancer Properties : N-substituted acetamide derivatives, structurally related to the target compound, have been evaluated for antitumor activity. Some derivatives exhibited significant activity against various cancer cell lines, indicating potential as anticancer agents (Yurttaş et al., 2015).

• Antimalarial Activity : Investigations into the reactivity of similar sulfonamide derivatives have demonstrated antimalarial activity. These studies include both in vitro testing and computational methods to explore their effectiveness against malaria (Fahim & Ismael, 2021).